Cas no 887405-25-6 ((2-methyl-2-pyrrolidin-1-ylpropyl)amine)

(2-Methyl-2-pyrrolidin-1-ylpropyl)amine is a tertiary amine compound featuring a pyrrolidine moiety and an isopropylamine backbone. Its structural properties make it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The compound’s sterically hindered amine group enhances its reactivity in nucleophilic substitution and condensation reactions, while the pyrrolidine ring contributes to conformational stability. It is commonly employed in the synthesis of bioactive molecules, including receptor modulators and enzyme inhibitors, due to its ability to impart favorable pharmacokinetic properties. The compound is typically handled under inert conditions to preserve its stability and reactivity. Its purity and well-defined structure ensure consistent performance in synthetic applications.
(2-methyl-2-pyrrolidin-1-ylpropyl)amine structure
887405-25-6 structure
Product Name:(2-methyl-2-pyrrolidin-1-ylpropyl)amine
CAS No:887405-25-6
MF:C8H18N2
MW:142.241921901703
MDL:MFCD05201589
CID:2112954
PubChem ID:9161357
Update Time:2025-06-07

(2-methyl-2-pyrrolidin-1-ylpropyl)amine Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-(pyrrolidin-1-yl)propan-1-amine
    • (2-Methyl-2-pyrrolidin-1-ylpropyl)amine
    • ALBB-012288
    • DA-25931
    • MFCD05201589
    • 887405-25-6
    • AKOS000122874
    • 2-methyl-2-pyrrolidin-1-ylpropan-1-amine
    • NCGC00374306-01
    • NS-01101
    • CS-0273056
    • SCHEMBL3634951
    • EN300-22521
    • 2-methyl-2-pyrrolidin-1-ylpropan-1-amine dihydrochloride
    • 2-Methyl-2-(1-pyrrolidinyl)-1-propanamine
    • (2-methyl-2-pyrrolidin-1-ylpropyl)amine
    • MDL: MFCD05201589
    • Inchi: 1S/C8H18N2/c1-8(2,7-9)10-5-3-4-6-10/h3-7,9H2,1-2H3
    • InChI Key: GVGRFFLFCVMJOH-UHFFFAOYSA-N
    • SMILES: N1(CCCC1)C(C)(C)CN

Computed Properties

  • Exact Mass: 142.146998583Da
  • Monoisotopic Mass: 142.146998583Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 29.3Ų

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Boiling Point: 198.2±8.0 °C at 760 mmHg
  • Flash Point: 70.3±13.6 °C
  • Vapor Pressure: 0.4±0.4 mmHg at 25°C

(2-methyl-2-pyrrolidin-1-ylpropyl)amine Security Information

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